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Compound of Interest

Compound Name: AI-10-47

Cat. No.: B8143755 Get Quote

Essential Safety and Handling Guide for AI-10-47
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling and disposal of AI-10-47, a small molecule inhibitor of the CBFβ-RUNX protein-

protein interaction. The following procedural guidance is intended to be a primary resource for

laboratory safety and chemical handling, ensuring the safe and effective use of this compound

in a research setting.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling AI-10-47, which is supplied as a solid powder, appropriate personal protective

equipment and engineering controls are mandatory to prevent inhalation, ingestion, and skin

contact.

Recommended Personal Protective Equipment:
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles
Chemical splash

goggles

Protects eyes from

dust particles and

potential splashes of

solutions containing

AI-10-47.

Hand Protection Disposable Gloves Nitrile gloves

Provides a barrier

against skin contact.

Should be changed

frequently, and

immediately if

contaminated.

Body Protection Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved

Recommended when

handling the powder

outside of a certified

chemical fume hood

to prevent inhalation

of fine particles.

Engineering Controls:

Control Type Description

Ventilation

A certified chemical fume hood should be used

when weighing or otherwise handling the solid

form of AI-10-47 to minimize inhalation

exposure.

Safety Equipment

An eyewash station and safety shower should

be readily accessible in the laboratory where AI-

10-47 is handled.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of AI-10-47 is provided below for easy

reference.

Property Value

Chemical Name
2-(pyridin-2-yl)-5-(trifluoromethoxy)-1H-

benzo[d]imidazole

Molecular Formula C₁₃H₈F₃N₃O

Molecular Weight 279.22 g/mol [1]

Appearance Solid powder[2]

Solubility Soluble in DMSO (100 mg/mL)[1]

Storage (Solid) Store at 4°C, protect from light[1]

Storage (In solution)
-80°C for up to 6 months; -20°C for up to 1

month (protect from light)[3]

Operational Plans: Handling and Experimental
Protocols
Strict adherence to the following protocols is essential for safe handling and obtaining reliable

experimental results.

Reconstitution of AI-10-47
Preparation: Before opening, bring the vial of AI-10-47 to room temperature.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound.

Dissolution: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the solid to achieve

the desired stock concentration. For example, to prepare a 10 mM stock solution, dissolve

2.79 mg of AI-10-47 in 1 mL of DMSO.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved.
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Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C or -20°C, protected from light.

Experimental Workflow: Cell-Based Assay
This protocol outlines a general procedure for treating cells with AI-10-47 and assessing its

effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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